Ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate

• Molecular Formula: C20H25N3O2S2
• Molecular Weight: 403.6 g/mol
• IUPAC Name: ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C20H25N3O2S2/c1-4-25-19(24)17-16(15-8-6-5-7-9-15)14(2)27-18(17)21-20(26)23-12-10-22(3)11-13-23/h5-9H,4,10-13H2,1-3H3,(H,21,26)
• InChI Key: PSZBMABCBLQDMS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)C)NC(=S)N3CCN(CC3)C

Description

Ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thiophene-based compound that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

The mechanism of action of Ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, leading to its anti-inflammatory and analgesic effects. It has also been found to have an effect on the levels of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of psychiatric disorders.
Biochemical and Physiological Effects:
Ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as to inhibit the growth of certain cancer cells. In addition, it has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate in lab experiments is its potential therapeutic applications. It has been found to have a range of effects that make it a promising candidate for further research. However, one of the limitations is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research related to Ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate. One area of focus is the development of more efficient synthesis methods that can produce the compound in larger quantities. In addition, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic applications. Finally, there is also a need for more studies related to the safety and toxicity of the compound, especially in human trials.

Synthesis Methods

The synthesis of Ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate involves a multi-step process that includes the reaction of 5-methyl-2-phenylthiophene-3-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-methylpiperazine-1-carbothioamide. The final step involves the reaction of the resulting intermediate with ethyl chloroformate in the presence of triethylamine.

Scientific Research Applications

Ethyl 5-methyl-2-[(4-methylpiperazine-1-carbothioyl)amino]-4-phenylthiophene-3-carboxylate has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anti-tumor properties. In addition, it has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.